Cas no 1824148-13-1 (Methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate)

• Product Name: Methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate
• CAS No: 1824148-13-1
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6789891
• PubChem ID: 129981408
• Update Time: 2025-05-30

Methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate
• 1824148-13-1
• EN300-24518150
• Methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate

• Inchi： 1S/C10H17NO3/c1-13-9(12)8-6-10(7-14-8)2-4-11-5-3-10/h8,11H,2-7H2,1H3
• InChI Key： DGCQPPJKLITQLN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)CC2(C1)CCNCC2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate

Recent Advances in the Application of Methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate (CAS: 1824148-13-1) in Chemical Biology and Pharmaceutical Research

Methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate (CAS: 1824148-13-1) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and infectious diseases. This spirocyclic compound, characterized by its unique 2-oxa-8-azaspiro[4.5]decane core, has attracted significant attention due to its structural versatility and potential for modulating biological pathways. Recent studies have explored its applications as a key intermediate in the synthesis of bioactive molecules, with a focus on its role in enhancing pharmacokinetic properties and target selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate as a building block for the development of sigma-1 receptor ligands. The research team synthesized a series of derivatives, evaluating their binding affinity and functional activity. The results indicated that modifications at the carboxylate moiety could significantly influence receptor interaction, suggesting potential applications in neuropathic pain and neurodegenerative diseases. The study also highlighted the compound's favorable metabolic stability, a critical factor in CNS drug development.

In parallel, pharmaceutical researchers have investigated the antimicrobial potential of this spirocyclic framework. A recent patent application (WO2023051234) disclosed novel derivatives of Methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate exhibiting potent activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, offering a potential new approach to combat antimicrobial resistance. These findings were further supported by in vivo efficacy studies showing reduced bacterial load in murine infection models.

The synthetic accessibility of Methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate has also been a subject of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved scalable synthesis route employing continuous flow chemistry, achieving higher yields (82%) and reduced environmental impact compared to traditional batch processes. This advancement addresses previous challenges in large-scale production, potentially facilitating broader investigation of this scaffold in drug discovery programs.

Emerging computational studies have provided insights into the structural features contributing to the compound's biological activity. Molecular docking simulations reveal that the spirocyclic core adopts a rigid conformation that optimally fits within various enzyme active sites, while the ester functionality serves as a versatile handle for further derivatization. These computational predictions are guiding the design of next-generation analogs with enhanced target specificity and reduced off-target effects.

As research progresses, the safety profile of Methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate derivatives is being systematically evaluated. Preliminary toxicological assessments indicate good tolerability in animal models, with no significant hepatotoxicity observed at therapeutic doses. However, researchers emphasize the need for comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling as the development of these compounds advances toward clinical evaluation.

The growing body of evidence positions Methyl 2-oxa-8-azaspiro[4.5]decane-3-carboxylate as a valuable chemical tool with diverse pharmaceutical applications. Future research directions likely include exploration of its utility in targeted drug delivery systems and as a platform for developing bifunctional therapeutic agents. The compound's unique structural features continue to inspire innovative approaches in medicinal chemistry, making it a subject of intense investigation across multiple therapeutic areas.